![molecular formula C15H23NO3 B4893432 N-(3-isopropoxypropyl)-2-(4-methoxyphenyl)acetamide](/img/structure/B4893432.png)
N-(3-isopropoxypropyl)-2-(4-methoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-isopropoxypropyl)-2-(4-methoxyphenyl)acetamide, also known as GW501516 or Endurobol, is a synthetic drug that was initially developed for the treatment of metabolic and cardiovascular diseases. It is a peroxisome proliferator-activated receptor delta (PPARδ) agonist that has been shown to improve endurance and increase fat metabolism in animal models. In recent years, GW501516 has gained popularity as a performance-enhancing drug among athletes and bodybuilders due to its ability to enhance physical performance.
Mechanism of Action
N-(3-isopropoxypropyl)-2-(4-methoxyphenyl)acetamide works by activating the PPARδ receptor, which is involved in the regulation of lipid and glucose metabolism. PPARδ activation leads to an increase in the expression of genes involved in fatty acid oxidation and energy expenditure, which in turn leads to an increase in endurance and fat metabolism.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal models, this compound has been shown to increase endurance, reduce body fat, improve insulin sensitivity, and increase HDL cholesterol levels. Additionally, this compound has been shown to have anti-inflammatory effects and may have potential therapeutic applications in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
N-(3-isopropoxypropyl)-2-(4-methoxyphenyl)acetamide has a number of advantages and limitations for lab experiments. One advantage is that it has been extensively studied in animal models and has shown promising results in the treatment of metabolic and cardiovascular diseases. Additionally, this compound has been shown to have a number of biochemical and physiological effects, which make it a useful tool for studying the regulation of lipid and glucose metabolism. However, one limitation is that it has not been extensively studied in humans, and its long-term safety and efficacy are not well understood.
Future Directions
There are a number of future directions for the study of N-(3-isopropoxypropyl)-2-(4-methoxyphenyl)acetamide. One area of interest is the potential therapeutic applications of this compound in the treatment of metabolic and cardiovascular diseases. Additionally, there is interest in the potential use of this compound as a performance-enhancing drug, although its use in this context is currently prohibited by most sports organizations. Further research is needed to fully understand the long-term safety and efficacy of this compound in humans, as well as its potential therapeutic applications.
Synthesis Methods
N-(3-isopropoxypropyl)-2-(4-methoxyphenyl)acetamide is a synthetic compound that can be produced through a multi-step process involving the reaction of various chemical reagents. The synthesis of this compound typically involves the condensation of 4-methoxyphenylacetic acid with 3-isopropoxypropylamine in the presence of a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The resulting amide is then treated with a dehydrating agent such as thionyl chloride to yield the final product.
Scientific Research Applications
N-(3-isopropoxypropyl)-2-(4-methoxyphenyl)acetamide has been extensively studied in animal models and has shown promising results in the treatment of metabolic and cardiovascular diseases. In a study conducted on obese rhesus monkeys, this compound was found to improve insulin sensitivity and reduce triglyceride levels. In another study, this compound was shown to increase high-density lipoprotein (HDL) cholesterol levels in mice, which is associated with a reduced risk of cardiovascular disease.
properties
IUPAC Name |
2-(4-methoxyphenyl)-N-(3-propan-2-yloxypropyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO3/c1-12(2)19-10-4-9-16-15(17)11-13-5-7-14(18-3)8-6-13/h5-8,12H,4,9-11H2,1-3H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXMIKFGIFHJQNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OCCCNC(=O)CC1=CC=C(C=C1)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.